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Compound of Interest

Compound Name: Ombrabulin Hydrochloride

Cat. No.: B8069311 Get Quote

Essential guidance for the safe handling and disposal of Ombrabulin Hydrochloride, a potent

investigational anti-cancer agent, is critical for maintaining a secure research environment and

ensuring regulatory compliance. Researchers, scientists, and drug development professionals

must adhere to strict protocols due to the compound's hazardous properties. This document

provides a comprehensive, step-by-step plan for the proper disposal of Ombrabulin
Hydrochloride, minimizing risk and promoting laboratory safety.

Ombrabulin Hydrochloride is classified as a hazardous substance with significant health

risks. It is suspected of causing genetic defects and cancer, may damage fertility or the unborn

child, and can cause organ damage through prolonged or repeated exposure[1]. Therefore, it

must be managed as hazardous waste from the point of generation through to its final disposal.

Hazard Profile for Disposal Considerations
Understanding the specific hazards associated with Ombrabulin Hydrochloride is

fundamental to implementing the correct disposal procedures. The following table summarizes

the key hazard statements as per the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Statement GHS Code Description

Suspected of causing genetic

defects
H341

May induce heritable

mutations in the germ cells of

humans.

Suspected of causing cancer H351 May induce cancer.

May damage fertility or the

unborn child
H360

May have adverse effects on

sexual function and fertility or

on development.

May cause harm to breast-fed

children
H362

May cause harm to infants

through lactation.

Causes damage to organs

through prolonged or repeated

exposure

H372

Causes damage to organs

through prolonged or repeated

exposure.

This data is based on the Safety Data Sheet for Ombrabulin hydrochloride[1].

Step-by-Step Disposal Protocol for Ombrabulin
Hydrochloride
Adherence to the following procedural steps is mandatory to ensure the safe and compliant

disposal of Ombrabulin Hydrochloride and associated contaminated materials.

1. Waste Identification and Segregation:

Identify all waste streams containing Ombrabulin Hydrochloride. This includes:

Pure, unused, or expired compound.

Contaminated consumables (e.g., pipette tips, vials, gloves, bench paper).

Contaminated solutions and media.

Empty containers that held the compound.
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Segregate Ombrabulin Hydrochloride waste at the point of generation. Do not mix it with

non-hazardous or general laboratory waste.

2. Containerization and Labeling:

Use only approved, leak-proof hazardous waste containers for all Ombrabulin
Hydrochloride waste.

Ensure containers are compatible with the chemical nature of the waste.

Clearly label all waste containers with:

The words "Hazardous Waste".

The full chemical name: "Ombrabulin Hydrochloride".

The specific hazard pictograms (e.g., Health Hazard, as per GHS).

The date the waste was first added to the container.

3. Storage of Hazardous Waste:

Store waste containers in a designated, secure, and well-ventilated area.

The storage area should be away from general laboratory traffic and incompatible materials.

Ensure containers are kept closed at all times, except when adding waste.

Store the waste in a location that prevents environmental release[2].

4. Disposal Arrangement and Manifesting:

Do not dispose of Ombrabulin Hydrochloride down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal vendor to arrange for pickup and disposal[3].

Provide the vendor with the Safety Data Sheet (SDS) for Ombrabulin Hydrochloride.
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Ensure a hazardous waste manifest is completed. This document tracks the waste from your

facility to its final disposal and is a legal requirement.

The primary method of disposal for this type of hazardous pharmaceutical waste is

incineration by a licensed facility[3].

5. Emergency Preparedness:

In case of a spill, follow your laboratory's established spill response procedure for hazardous

materials.

Personal protective equipment (PPE), including gloves, lab coat, and eye protection, must be

worn when handling Ombrabulin Hydrochloride and its waste[1].

Have a spill kit readily available that is appropriate for cytotoxic and hazardous compounds.

Disposal Decision Workflow
The following diagram illustrates the logical flow for the proper disposal of Ombrabulin
Hydrochloride waste.
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Disposal workflow for Ombrabulin Hydrochloride.

By implementing these procedures, your laboratory can ensure the safe and compliant disposal

of Ombrabulin Hydrochloride, protecting your personnel, the wider community, and the
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environment. Always consult your institution's specific policies and the latest Safety Data Sheet

for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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